Cas no 80322-63-0 (Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-)

• Product Name: Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-
• CAS No: 80322-63-0
• Molecular Formula: C₈H₁₃NO₃
• Molecular Weight: 171.19372
• CID: 1803368
• PubChem ID: 12721428

Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)- Properties

Names and Identifiers

• Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)- (9CI)
• Ethanone, 1-(6-ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)-
• 1-(6-ethoxy-5,6-dihydro-4H-oxazin-3-yl)ethanone
• SCHEMBL10563755
• DB-287138
• 1-[5,6-Dihydro-6-ethoxy-1,2(4H)-oxazin-3-yl]ethanone
• UERLTCIRLZEQEQ-UHFFFAOYSA-N
• 1-(6-Ethoxy-5,6-dihydro-4H-1,2-oxazin-3-yl)ethan-1-one
• DTXSID90508060
• 80322-63-0

• InChIKey： UERLTCIRLZEQEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H13NO3/c1-3-11-8-5-4-7(6(2)10)9-12-8/h8H,3-5H2,1-2H3
• SMILES： CCOC1CCC(=NO1)C(=O)C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 171.08954328g/mol
• Heavy Atom Count: 12
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Oxime ethers